Cas no 105526-85-0 (2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)-)

2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)- structure
105526-85-0 structure
Product name:2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)-
CAS No:105526-85-0
MF:C24H23NO2
MW:357.44492
MDL:MFCD00075592
CID:204867
PubChem ID:24863281

2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)-
    • (5S)-5-(trityloxymethyl)pyrrolidin-2-one
    • (S)-(+)-5-(Trityloxymethyl)-2-pyrrolidinone
    • (S)-(+)-5-(TRITYLOXYMETHYL)-2-PYRROLIDONE
    • (S)-5-(triphenylmethoxymethyl)pyrrolidin-2-one
    • Koga's lactam
    • W15297
    • SCHEMBL2017214
    • 105526-85-0
    • (S)-5-((Trityloxy)methyl)pyrrolidin-2-one
    • MFCD00075592
    • o-Trityl-L-pyroglutaminol
    • FQSSRLVFPQIRJK-QFIPXVFZSA-N
    • J-001441
    • (1-(4-METHOXYPHENYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-YL)METHYLACETATE
    • AKOS015898132
    • DTXSID70369959
    • (S)-(+)-5-(Trityloxymethyl)-2-pyrrolidinone, 98%
    • CS-0047282
    • (S)-5-(trityloxymethyl)pyrrolidin-2-one
    • MDL: MFCD00075592
    • Inchi: InChI=1S/C24H23NO2/c26-23-17-16-22(25-23)18-27-24(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-15,22H,16-18H2,(H,25,26)/t22-/m0/s1
    • InChI Key: FQSSRLVFPQIRJK-QFIPXVFZSA-N
    • SMILES: O=C1CC[C@@H](COC(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 357.17300
  • Monoisotopic Mass: 357.172879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • Tautomer Count: 3
  • Surface Charge: 0
  • XLogP3: 4.2

Experimental Properties

  • Color/Form: solid
  • Density: 1.142
  • Melting Point: 164-166 °C (lit.)
  • Boiling Point: 533°Cat760mmHg
  • Flash Point: 276.1°C
  • Refractive Index: 1.591
  • PSA: 38.33000
  • LogP: 4.60250
  • Solubility: Not determined
  • Optical Activity: [α]20/D +15°, c = 1 in chloroform

2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Safety Term:S26-37/39
  • Storage Condition:(BD48304)
  • Risk Phrases:R36/37/38

2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)- Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)- PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EP319-50mg
2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)-
105526-85-0 97%
50mg
293.0CNY 2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EP319-1g
2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)-
105526-85-0 97%
1g
1260.0CNY 2021-07-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X19135-5g
(S)-5-((Trityloxy)methyl)pyrrolidin-2-one
105526-85-0 97%
5g
¥3657.0 2024-07-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
374113-5G
2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)-
105526-85-0 98%
5G
¥5010.19 2022-02-24
A2B Chem LLC
AB55950-5g
(S)-(+)-5-(Trityloxymethyl)-2-pyrrolidinone
105526-85-0 ≥ 99% (HPLC)
5g
$549.00 2024-04-20
abcr
AB509792-250mg
o-Trityl-L-pyroglutaminol; .
105526-85-0
250mg
€106.00 2024-08-02
1PlusChem
1P003CY6-250mg
(S)-(+)-5-(Trityloxymethyl)-2-pyrrolidinone
105526-85-0 98% (HPLC)
250mg
$75.00 2025-02-19
Ambeed
A360145-5g
(S)-5-((Trityloxy)methyl)pyrrolidin-2-one
105526-85-0 97%
5g
$400.0 2025-02-26
A2B Chem LLC
AB55950-1g
(S)-(+)-5-(Trityloxymethyl)-2-pyrrolidinone
105526-85-0 95%
1g
$112.00 2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD48304-1g
(S)-5-((Trityloxy)methyl)pyrrolidin-2-one
105526-85-0 97%
1g
¥891.0 2022-03-01

2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)- Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:105526-85-0)2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)-
Purity:99%
Quantity:5g
Price ($):360.0